4-cyclobutyl-6-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 3-[[4-(6-cyclobutyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]methyl]-5-methyl-1,2-oxazole
• InChI: InChI=1S/C18H25N5OS/c1-13-10-15(21-24-13)12-22-6-8-23(9-7-22)17-11-16(14-4-3-5-14)19-18(20-17)25-2/h10-11,14H,3-9,12H2,1-2H3
• InChI Key: JWWZUIGHJQSJBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN2CCN(CC2)C3=NC(=NC(=C3)C4CCC4)SC
• Molecular Formula: C18H25N5OS
• Molecular Weight: 359.5 g/mol
• CAS No.: 2640944-10-9

Description

This compound is a pyrimidine derivative featuring a cyclobutyl group at the 4-position, a methylsulfanyl substituent at the 2-position, and a piperazine moiety linked to a 5-methyl-1,2-oxazol-3-ylmethyl group at the 6-position.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares key pharmacophoric elements with other heterocyclic derivatives reported in the literature. Below is a systematic comparison based on structural motifs, synthesis, and inferred properties:

Core Heterocycle and Substitution Patterns

Compound Name	Core Structure	Key Substituents	Reported Properties/Applications	Reference
4-Cyclobutyl-6-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine	Pyrimidine	Cyclobutyl (C4), methylsulfanyl (C2), piperazine-oxazolylmethyl (C6)	Hypothesized kinase inhibition
Methyl 4-(4-(2-(4-(Methylthio)phenyl)quinoline-4-carbonyl)piperazin-1-yl)benzoate (C5)	Quinoline	Methylthiophenyl (C2), piperazine-benzoate (C4)	Synthetic intermediate; NMR/HRMS confirmed
8-Fluoro-6-[4-(3-fluorophenyl)-3-(5-methyl-1,2-oxazol-3-yl)piperazin-1-yl]phthalazin-1-amine	Phthalazine	Fluoro (C8), 3-fluorophenyl-oxazolyl-piperazine (C6)	C1s inhibitor candidate; brain-penetrable
Thieno[3,2-d]pyrimidine derivatives (e.g., EP 2 402 347 A1)	Thienopyrimidine	Morpholino (C4), indazolyl (C2), piperazine-methyl (C6)	Kinase inhibitors (e.g., PI3K/mTOR)

Key Observations:

• Core Heterocycle Influence: Pyrimidine (target compound) vs. quinoline (C5), phthalazine (), and thienopyrimidine ().
• Piperazine Linkage : All compounds utilize a piperazine moiety for spatial flexibility and solubility modulation. The target compound’s piperazine is substituted with a 5-methyl-1,2-oxazol-3-ylmethyl group, similar to the phthalazine derivative in , which may enhance blood-brain barrier penetration .
• Substituent Effects: The methylsulfanyl group (target compound) is less polar than the methylthiophenyl in C5 , likely increasing lipophilicity and membrane permeability.

Hypothesized Pharmacological Profiles

• Target Selectivity: The pyrimidine core may favor kinases like EGFR or CDKs, whereas thienopyrimidines () target PI3K/mTOR pathways .
• Metabolic Stability : The methylsulfanyl group (target compound) is susceptible to oxidative metabolism, unlike the more stable trifluoromethyl substituent in C7 () .
• Solubility : The piperazine-oxazolylmethyl group may improve aqueous solubility compared to purely aromatic substituents (e.g., C5 ).